[3-(1H-indol-4-yl)-phenyl]-acetic acid

• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 2-[3-(1H-indol-4-yl)phenyl]acetic acid
• InChI: InChI=1S/C16H13NO2/c18-16(19)10-11-3-1-4-12(9-11)13-5-2-6-15-14(13)7-8-17-15/h1-9,17H,10H2,(H,18,19)
• InChI Key: IFUUMAHJLRCPOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C3C=CNC3=CC=C2)CC(=O)O

Description

[3-(1H-indol-4-yl)-phenyl]-acetic acid is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality [3-(1H-indol-4-yl)-phenyl]-acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [3-(1H-indol-4-yl)-phenyl]-acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole (15.52 g, 63.72 mmol), and 3-bromo-phenylacetic acid (13.78 g, 63.72 mmol) in THF (192 mL) were added Palladium catalyst Pd(PPh3)4 (2.21 g, 1.9 mmol) and the freshly prepared sodium hydroxide solution (7.65 g in 90 mL of water). The system was degassed and then charged with nitrogen. The degas procedure was repeated for three times. The mixture was stirred under nitrogen in a 70° C. oil bath for over the weekend. TLC showed the completion of the coupling reaction. The mixture was cooled to room temperature, diluted with ethyl acetate, and separated from water layer. The water layer was acidified with dil. HCl solution to pH 4-5 and extracted with ethyl acetate. The ethyl acetate solution was washed with water, brine, and dried over Na2SO4. After filtration, the solvents were evaporated, and the crude product was purified on a silica gel column to give 13.5 g (84%) of [3-(1H-indol-4-yl)-phenyl]-acetic acid.